Cas no 2680561-55-9 (2-{5-oxaspiro3.5nonan-8-yl}-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-{5-oxaspiro3.5nonan-8-yl}-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680561-55-9
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 5631354
• PubChem ID: 165915161
• Update Time: 2025-06-15

2-{5-oxaspiro3.5nonan-8-yl}-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680561-55-9
• 2-{5-oxaspiro[3.5]nonan-8-yl}-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• EN300-28286649
• 2-{5-oxaspiro3.5nonan-8-yl}-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C14H21NO5/c1-2-7-19-13(18)15-11(12(16)17)10-4-8-20-14(9-10)5-3-6-14/h2,10-11H,1,3-9H2,(H,15,18)(H,16,17)
• InChI Key： FUKACBXENCUSDX-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(=O)O)NC(=O)OCC=C)CC21CCC2

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{5-oxaspiro3.5nonan-8-yl}-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Research Briefing on 2-{5-oxaspiro[3.5]nonan-8-yl}-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS: 2680561-55-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the growing importance of spirocyclic compounds, particularly those with potential therapeutic applications. Among these, 2-{5-oxaspiro[3.5]nonan-8-yl}-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS: 2680561-55-9) has emerged as a compound of significant interest due to its unique structural features and potential biological activities. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound 2-{5-oxaspiro[3.5]nonan-8-yl}-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid features a spirocyclic core, which is increasingly recognized for its ability to enhance molecular rigidity and improve binding affinity to biological targets. Recent studies have explored its synthesis via multi-step organic reactions, including the use of allyloxycarbonyl (Alloc) protecting groups, which facilitate selective deprotection under mild conditions. The compound's structural complexity poses challenges in large-scale production, but recent advances in catalytic methods have improved yields and purity.

In terms of biological activity, preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its potential as a modulator of cyclooxygenase-2 (COX-2), with IC50 values comparable to those of established nonsteroidal anti-inflammatory drugs (NSAIDs). However, further validation in animal models is required to confirm its efficacy and safety profile.

Another area of interest is the compound's potential application in targeted drug delivery systems. Its spirocyclic structure and functional groups allow for conjugation with nanoparticles or antibodies, enabling precise delivery to diseased tissues. A recent study in Advanced Drug Delivery Reviews (2024) highlighted its use in prostate cancer models, where it enhanced the bioavailability of conjugated chemotherapeutic agents while minimizing off-target effects.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-{5-oxaspiro[3.5]nonan-8-yl}-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid. Its relatively low solubility and metabolic stability in vivo necessitate further structural modifications or formulation strategies. Researchers are currently exploring prodrug approaches and nanoformulations to address these limitations.

In conclusion, 2-{5-oxaspiro[3.5]nonan-8-yl}-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid represents a promising scaffold for drug development, with potential applications in inflammation and oncology. Future research should focus on elucidating its precise mechanism of action, optimizing its physicochemical properties, and advancing it through preclinical development. Collaborative efforts between academic and industrial researchers will be critical to unlocking its full therapeutic potential.